molecular formula C18H21BrO2 B8731602 1-(3-bromopropoxy)-4-phenoxy-2-propylBenzene CAS No. 228579-10-0

1-(3-bromopropoxy)-4-phenoxy-2-propylBenzene

Cat. No.: B8731602
CAS No.: 228579-10-0
M. Wt: 349.3 g/mol
InChI Key: XVGAMUCKJLSONZ-UHFFFAOYSA-N
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Description

1-(3-bromopropoxy)-4-phenoxy-2-propylBenzene is a useful research compound. Its molecular formula is C18H21BrO2 and its molecular weight is 349.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

228579-10-0

Molecular Formula

C18H21BrO2

Molecular Weight

349.3 g/mol

IUPAC Name

1-(3-bromopropoxy)-4-phenoxy-2-propylbenzene

InChI

InChI=1S/C18H21BrO2/c1-2-7-15-14-17(21-16-8-4-3-5-9-16)10-11-18(15)20-13-6-12-19/h3-5,8-11,14H,2,6-7,12-13H2,1H3

InChI Key

XVGAMUCKJLSONZ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=CC(=C1)OC2=CC=CC=C2)OCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-phenoxy-2-propylphenol (12.0 g, 52.60 mmol), 1,3-dibromopropane (31.86 g, 157.81 mmol) and cesium carbonate (18.0 g, 55.23 mmol) in dry DMF (110 mL) was stirred at room temperature overnight. The reaction mixture was partitioned between ethyl acetate and 0.2N HCl. The organic was washed twice with water, then dried over sodium sulfate. The organic was filtered and evaporated to an oil which was chromatographed over silica gel with methylene chloride/hexane (1:1) to afford the title compound.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
31.86 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
18 g
Type
reactant
Reaction Step One
Name
Quantity
110 mL
Type
solvent
Reaction Step One

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